![molecular formula C20H17ClN2O4S B4169530 N-(5-chloro-2-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide](/img/structure/B4169530.png)
N-(5-chloro-2-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide
Overview
Description
N-(5-chloro-2-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide, also known as NSC-743380, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. This compound belongs to the class of sulfonamide compounds and has shown promising results in various preclinical studies.
Mechanism of Action
The exact mechanism of action of N-(5-chloro-2-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins, such as cyclin-dependent kinases and NF-κB, which are involved in cell growth and inflammation.
Biochemical and Physiological Effects
N-(5-chloro-2-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and reduction of inflammation. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-chloro-2-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide in lab experiments is its potency and specificity towards certain enzymes and proteins, which allows for more targeted and efficient research. However, one limitation of using this compound is its potential toxicity and side effects, which must be carefully monitored and controlled in lab experiments.
Future Directions
There are several future directions for the research of N-(5-chloro-2-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide. One potential area of study is its use in combination with other drugs or therapies for enhanced efficacy. Another potential direction is the exploration of its therapeutic potential in other diseases, such as neurodegenerative disorders and cardiovascular diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, N-(5-chloro-2-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide is a promising chemical compound with potential therapeutic applications in various diseases. Its potency and specificity towards certain enzymes and proteins make it a valuable tool for scientific research. However, further research is needed to fully understand its mechanism of action and potential side effects, as well as its potential for use in combination therapies and in the treatment of other diseases.
Scientific Research Applications
N-(5-chloro-2-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. In preclinical studies, this compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation.
properties
IUPAC Name |
2-(benzenesulfonamido)-N-(5-chloro-2-methoxyphenyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN2O4S/c1-27-19-12-11-14(21)13-18(19)22-20(24)16-9-5-6-10-17(16)23-28(25,26)15-7-3-2-4-8-15/h2-13,23H,1H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEYRIJXXIYIIHD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.